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Compound of Interest

Compound Name: MMPI-1154

Cat. No.: B15578076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
MMPI-1154 is a novel, potent, and selective small molecule inhibitor of matrix

metalloproteinase-2 (MMP-2), a zinc-dependent endopeptidase implicated in the

pathophysiology of acute myocardial infarction and other cardiovascular diseases. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and biological activity of MMPI-1154. Detailed experimental protocols for in vitro and

in vivo evaluation, along with a summary of its inhibitory profile, are presented to facilitate

further research and development. The mechanism of action, involving the chelation of the

catalytic zinc ion within the MMP-2 active site, is also discussed in the context of relevant

signaling pathways.

Chemical Structure and Properties
MMPI-1154, an imidazole-carboxylic acid derivative, possesses a well-defined chemical

structure that is crucial for its inhibitory activity.

Chemical Name: 1-(4-fluorobenzyl)-2-((4-(benzyloxy)benzyl)amino)-1H-imidazole-5-carboxylic

acid

CAS Number: 1382722-47-5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15578076?utm_src=pdf-interest
https://www.benchchem.com/product/b15578076?utm_src=pdf-body
https://www.benchchem.com/product/b15578076?utm_src=pdf-body
https://www.benchchem.com/product/b15578076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C25H22FN3O3

SMILES:

O=C(C1=CN=C(CN(CC2=CC=C(F)C=C2)CC3=CC=C(OCC4=CC=CC=C4)C=C3)N1)O

Appearance: White to yellow solid

Physicochemical Properties
Property Value Reference

Molecular Weight 431.46 g/mol Calculated

Solubility Soluble in DMSO

Appearance White to yellow solid

Mechanism of Action and Signaling Pathway
MMPI-1154 exerts its therapeutic effects primarily through the inhibition of matrix

metalloproteinase-2 (MMP-2). MMP-2 is a key enzyme involved in the degradation of the

extracellular matrix and the cleavage of various intracellular proteins, particularly during

ischemia-reperfusion injury in the heart.

The proposed mechanism of action for MMPI-1154 involves the carboxylic acid moiety of the

imidazole ring chelating the catalytic Zn2+ ion in the active site of MMP-2. This interaction

blocks the enzyme's proteolytic activity, thereby preventing the downstream pathological

effects.

The signaling pathway of MMP-2 in cardiac injury is complex. During events like a myocardial

infarction, increased oxidative stress leads to the activation of MMP-2. Activated MMP-2 can

then cleave intracellular proteins such as troponin I and myosin light chain, leading to

myofilament degradation and cardiac dysfunction. By inhibiting MMP-2, MMPI-1154 is believed

to protect the structural integrity and function of cardiomyocytes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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